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Compound of Interest

Compound Name: Flurtamone

Cat. No.: B1673484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the selectivity of the herbicide

Flurtamone in different cereal varieties, including wheat, barley, rye, and oats. Flurtamone is

a pre- and early post-emergence herbicide used for the control of broadleaf and grass weeds.

Its mode of action is the inhibition of phytoene desaturase (PDS), a key enzyme in the

carotenoid biosynthesis pathway. This inhibition leads to the depletion of carotenoids, which

protect chlorophyll from photooxidation, resulting in bleaching of susceptible plants.

The selectivity of Flurtamone in cereals is a critical aspect for its safe and effective use. This

guide summarizes available experimental data on crop tolerance, presents detailed

experimental protocols for assessing herbicide selectivity, and provides a comparative overview

with alternative herbicides.

Quantitative Data on Cereal Selectivity
The following tables summarize the available quantitative data on the selectivity of

Flurtamone, primarily from studies involving co-formulations with other active ingredients such

as Diflufenican and Flufenacet. It is important to note that direct comparative studies of

Flurtamone alone across all four cereal varieties are limited in the public domain.

Table 1: Phytotoxicity of a Flufenacet and Diflufenican Mixture (including a PDS inhibitor) on

Wheat and Barley
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Cereal Cultivar

Growth
Stage at
Applicati
on

Herbicide
Treatmen
t

Plant
Height
Reductio
n (%)

Dry
Weight
Reductio
n (%)

Referenc
e

Bread

Wheat
'Elisavet'

BBCH 11

(First Leaf

Unfolded)

Flufenacet

(240 g/ha)

+

Diflufenica

n (120

g/ha)

15 25 [1]

Bread

Wheat
'Elisavet'

BBCH 12

(Second

Leaf

Unfolded)

Flufenacet

(240 g/ha)

+

Diflufenica

n (120

g/ha)

8 12 [1]

Bread

Wheat
'Ippolytos'

BBCH 11

(First Leaf

Unfolded)

Flufenacet

(240 g/ha)

+

Diflufenica

n (120

g/ha)

12 22 [1]

Bread

Wheat
'Ippolytos'

BBCH 12

(Second

Leaf

Unfolded)

Flufenacet

(240 g/ha)

+

Diflufenica

n (120

g/ha)

7 10 [1]

Barley 'Ippolytos'

BBCH 11

(First Leaf

Unfolded)

Flufenacet

(240 g/ha)

+

Diflufenica

n (120

g/ha)

18 30 [1]
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Barley 'Ippolytos'

BBCH 12

(Second

Leaf

Unfolded)

Flufenacet

(240 g/ha)

+

Diflufenica

n (120

g/ha)

10 15 [1]

Note: While this study did not use Flurtamone directly, Diflufenican also acts on carotenoid

biosynthesis, providing an indication of cereal sensitivity to this mode of action. The study

revealed that both wheat and barley showed greater sensitivity when the herbicide mixture was

applied at the earlier growth stage (BBCH 11)[1]. Barley generally exhibited slightly higher

sensitivity than wheat[1].

Table 2: Tolerance of Winter Wheat Cultivars to a Diflufenican and Flurtamone Mixture

Cereal Cultivars
Herbicide
Treatment

Observed
Phytotoxicit
y

Impact on
Grain Yield

Reference

Winter Wheat

Zyta,

Tonacja,

Sukces,

Clever, Kobra

Diflufenican +

Flurtamone

Complete

tolerance

No negative

impact
[2]

Note: This study indicates a high level of safety for the tested winter wheat cultivars to a

herbicide mixture containing Flurtamone[2].

Selectivity in Rye and Oats:

Quantitative, comparative data for the selectivity of Flurtamone in rye and oats is scarce in

publicly available literature. However, product labels and regulatory documents from Bayer

indicate that formulations containing Flurtamone are registered for use in both spring and

winter varieties of rye and oats[2][3]. These documents also suggest that oats may exhibit

higher sensitivity, with potential phytotoxicity symptoms such as bleaching, necrosis, and

stunting.
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Comparison with Alternative Herbicides
A variety of herbicides with different modes of action are available for broadleaf weed control in

cereals. The choice of herbicide depends on the weed spectrum, crop variety, and rotational

plans.

Table 3: Alternative Herbicides for Broadleaf Weed Control in Cereals

Active Ingredient(s)
Mode of Action
(HRAC Group)

Cereal Crops
Key Weeds
Controlled

2,4-D
Group 4 (Synthetic

Auxins)

Wheat, Barley, Rye,

Oats

Many broadleaf

weeds

MCPA
Group 4 (Synthetic

Auxins)

Wheat, Barley, Rye,

Oats

Many broadleaf

weeds

Bromoxynil
Group 6 (Photosystem

II Inhibitor)

Wheat, Barley, Rye,

Oats

Broadleaf weeds,

including some

resistant to other

herbicides

Metsulfuron-methyl
Group 2 (ALS

Inhibitors)

Wheat, Barley,

Triticale
Broadleaf weeds

Tribenuron-methyl
Group 2 (ALS

Inhibitors)
Wheat, Barley, Oats Broadleaf weeds

Florasulam
Group 2 (ALS

Inhibitors)

Wheat, Barley, Rye,

Oats

Broadleaf weeds,

including cleavers

Clopyralid
Group 4 (Synthetic

Auxins)
Wheat, Barley, Oats Thistles, mayweeds

Experimental Protocols
The assessment of herbicide selectivity is crucial for the development and registration of new

products. The following sections detail typical methodologies used in these evaluations.

Phytotoxicity Assessment in Cereals
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Objective: To evaluate the tolerance of different cereal varieties to a herbicide at various growth

stages and application rates.

Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with a split-plot arrangement is often

used. Cereal varieties are the main plots, and herbicide treatments are the sub-plots.

Replicates: A minimum of three to four replicates are used to ensure statistical validity.

Plot Size: Plot dimensions are typically in the range of 1.5-2 meters wide and 5-10 meters

long.

Treatments:

Herbicide Rates: At least two rates are typically evaluated: the proposed label rate (1x) and a

higher rate (e.g., 2x) to simulate overlapping applications and assess the margin of safety.

Application Timing: Herbicides are applied at different crop growth stages (e.g., BBCH 11-13,

early tillering) to determine the optimal application window for crop safety.

Control: An untreated control for each variety is included for comparison.

Data Collection:

Visual Phytotoxicity Ratings: Crop injury is visually assessed at regular intervals after

application (e.g., 7, 14, 21, and 28 days after treatment - DAT). A rating scale of 0 to 100 is

commonly used, where 0 indicates no visible injury and 100 indicates complete crop death.

Symptoms recorded include:

Chlorosis (yellowing)

Necrosis (tissue death)

Stunting (reduced growth)

Bleaching
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Malformed growth

Plant Height and Biomass: Plant height and above-ground biomass (dry weight) are

measured at specific time points to quantify the impact on crop growth.

Yield and Yield Components: At maturity, grain yield is determined. Yield components such

as the number of heads per unit area, number of grains per head, and thousand-grain weight

may also be measured.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the mode of

action of Flurtamone and a typical experimental workflow for assessing herbicide selectivity.

Geranylgeranyl
pyrophosphate PhytoenePhytoene Synthase

Phytoene Desaturase (PDS) ζ-Carotene Carotenoids... ChlorophyllProtection

Flurtamone Inhibition
Photooxidation

Click to download full resolution via product page

Flurtamone's inhibition of Phytoene Desaturase.
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Workflow for assessing herbicide selectivity in cereals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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